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Compound of Interest

Compound Name: Trichloromelamine

Cat. No.: B1683029

An In-depth Technical Guide to Trichloromelamine

This technical guide provides a comprehensive overview of trichloromelamine, including its
chemical and physical properties, synthesis, and antimicrobial mechanism. The information is
intended for researchers, scientists, and drug development professionals.

Chemical Identity and Properties

Trichloromelamine (TCM) is a chlorinated derivative of melamine. It is a potent oxidizing
agent and is utilized in various industrial and research applications for its disinfectant and
biocidal properties.

Molecular Formula and Weight

e Molecular Formula: CsHsClzNe[1]
e Molecular Weight: 229.45 g/mol [1]

Chemical and Physical Properties

The following table summarizes the key physical and chemical properties of
trichloromelamine.
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Property Value Source

White to pale yellow fine

Appearance sowder [1][2](3]
Odor Chlorine-like [1][3]
CAS Number 7673-09-8 [1112]14]
Melting Point >300 °C (>572 °F) [1][2][5]
Boiling Point Decomposes [1][5]
Solubility in Water <1 mg/mL at 19-20 °C [11[31[5]
Autoignition Temperature 320 °F (160 °C) [1][5]
pH of Saturated Solution 4 [1]

Synthesis of Trichloromelamine

A common method for the synthesis of trichloromelamine involves the chlorination of
melamine to form a hexachloromelamine intermediate, which is then reacted with non-
chlorinated melamine.

Experimental Protocol: Two-Step Synthesis

This protocol is based on the process described in patent EP0239121A1.

Step 1: Formation of Hexachloromelamine Suspension

e Suspend 21 g of melamine in 1000 g of water in a reaction vessel equipped with a stirrer.
e Maintain intense stirring at room temperature (approx. 20°C).

» Bubble chlorine gas through the suspension, ensuring complete absorption.

o Continue the reaction for 30 minutes to obtain an aqueous suspension of solid
hexachloromelamine.

Step 2: Conversion to Trichloromelamine
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To the hexachloromelamine suspension, add 1400 g of a water-immiscible solvent (e.g.,
carbon tetrachloride) to dissolve the solid hexachloromelamine.

Separate and remove the aqueous phase.

Concentrate the organic phase by distilling a portion of the solvent to achieve a 15% by
weight solution of dissolved hexachloromelamine.

Add 14.8 g of non-chlorinated melamine, 1.2 g of acetic acid (as an activator), and 1.2 g of
water to the solution.

Maintain the solution at reflux temperature with intense stirring and allow it to react for 6
hours.

Filter the resulting product, wash with the solvent (carbon tetrachloride), and dry in an oven
at 80°C.

The final product is a fine white powder of trichloromelamine.[6][7]

Synthesis Workflow Diagram
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Step 1: Hexachloromelamine Formation

Melamine + Water Chlorine Gas

NI

Reaction at 20°C with Stirring

;

Aqueous Suspension of Hexachloromelamine

Process Intermediate

Step 2: Trichloromglamine Conversion

Add Water-Immiscible Solvent (e.g., CCl4)

;

Separate Aqueous Phase

;

Concentrate Organic Phase

;

Add Melamine, Acetic Acid, Water

;

Reflux for 6 hours

;

Filter, Wash, and Dry

;

Final Product: Trichloromelamine

Click to download full resolution via product page

Workflow for the synthesis of trichloromelamine.
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Antimicrobial Mechanism of Action

Trichloromelamine's biocidal activity stems from its nature as a strong oxidizing agent. It does
not appear to interact with specific signaling pathways but rather causes broad cellular
disruption in microorganisms.

The primary antimicrobial activity is attributed to hypochlorous acid (HCIO), which is formed
from trichloromelamine. HCIO can readily cross cell membranes. The mechanism involves
several concurrent actions:

o Oxidation of Cell Membranes: It directly oxidizes the cell membranes of pathogens, leading
to a loss of structural integrity and cell lysis.

« Inhibition of Macromolecular Synthesis: It causes profound inhibition of DNA, RNA, and
protein synthesis.

o Enzyme Inhibition: It reacts with sulfhydryl groups (-SH) present in essential enzymes,
leading to their inactivation.

Logical Relationship Diagram of Antimicrobial Action

Trichloromelamine (TCM)

Primar*Action

Strong Oxidizing Agent

Cellular Targets & Effects

Oxidation of Reaction with Sulfhydryl Groups Inhibition of DNA, RNA,
Cell Membranes in Enzymes and Protein Synthesis
Outgome

Cell Death / Eradication of Microorganism
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Antimicrobial mechanism of trichloromelamine.

Applications in Research and Development

Trichloromelamine is utilized in various fields due to its potent antimicrobial properties.

e Sanitizer and Disinfectant: It is an active ingredient in sanitizers for food contact surfaces
and hard surface disinfectants.[8]

» Biocide: It is used in agriculture to control fungi and bacteria on crops.

o Water Treatment: It serves as a disinfectant in water purification processes to eliminate
harmful microorganisms.

» Laboratory Reagent: In chemical synthesis, it is used as a chlorinating agent.[2]
Safety and Handling

Trichloromelamine is a hazardous substance and requires careful handling.
 Stability: It is unstable and sensitive to heat and friction.[1][5]

» Reactivity: As a strong oxidizer, it can ignite spontaneously when in contact with reactive
organic materials. It is incompatible with strong oxidizing and reducing agents.[1][5]

e Health Hazards: It is an irritant to the skin, eyes, mucous membranes, and upper respiratory
tract. Ingestion can cause gastrointestinal irritation.

» Handling Precautions: Use protective equipment, including splash goggles, gloves, and a
NIOSH-approved respirator with a dust filter. Handle in a well-ventilated area. Store in a
tightly sealed container away from heat, light, and flammable substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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